1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(3,5-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H26N2O/c1-16-12-17(2)14-20(13-16)22-21(24)19-8-10-23(11-9-19)15-18-6-4-3-5-7-18/h3-7,12-14,19H,8-11,15H2,1-2H3,(H,22,24)
• InChI Key: JDPIMTGJCZOKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide, also known as BDPC, is a synthetic research chemical that belongs to the piperidine family. BDPC has been the subject of scientific research due to its potential to act as an analgesic, antidepressant, and anxiolytic agent.

Mechanism of Action

1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating pain relief. This compound also increases the levels of neurotransmitters such as serotonin and norepinephrine, which are associated with mood regulation. The exact mechanism of action of this compound is not fully understood and requires further research.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic, antidepressant, and anxiolytic effects in animal studies. This compound has also been shown to increase locomotor activity and induce hyperthermia in animals. The long-term effects of this compound on humans are not known and require further research.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide in lab experiments is its strong affinity for the mu-opioid receptor, which makes it a potential candidate for the development of new analgesic drugs. However, the exact mechanism of action of this compound is not fully understood, and its long-term effects on humans are not known. Additionally, the use of this compound in lab experiments requires strict safety protocols due to its potential for abuse.

Future Directions

Future research on 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide should focus on its potential as an analgesic, antidepressant, and anxiolytic agent. Further studies are needed to determine the exact mechanism of action of this compound and its long-term effects on humans. Additionally, research should be conducted to develop safer and more effective analgesic drugs based on the structure of this compound.

Synthesis Methods

The synthesis of 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide involves the reaction of piperidine, benzyl chloride, and 3,5-dimethylphenylacetic acid in the presence of a base catalyst. The resulting product is purified through recrystallization and characterized using spectroscopic techniques.

Scientific Research Applications

1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide has been studied for its potential as an analgesic agent. Research has shown that this compound has a strong affinity for the mu-opioid receptor, which is responsible for mediating pain relief. This compound has also been studied for its potential as an antidepressant and anxiolytic agent. Studies have shown that this compound can increase the levels of neurotransmitters such as serotonin and norepinephrine, which are associated with mood regulation.